Cas no 2443-66-5 (2-Hydroxy-2-phenylacetohydrazide)

• Product Name: 2-Hydroxy-2-phenylacetohydrazide
• CAS No: 2443-66-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00038133
• CID: 84331
• PubChem ID: 73126
• Update Time: 2025-04-18

2-Hydroxy-2-phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-phenylacetohydrazide
• Mandelic acid hydrazide
• 2-???-1-phenylethan-1-ol
• DL-mandelic acid-hydrazide
• Hydroxy-phenyl-acetic acid hydrazide
• Mandelhydrazide
• Mandelhydrazine
• mandeloyl hydrazide
• zmvyqr
• SB85941
• DL-Hydroxy(phenyl)acetic acid hydrazide
• CHEMBL338836
• A817304
• EN300-5030612
• TimTec1_001774
• Mandelic acid, hydrazide
• AKOS000295918
• D94755
• NCGC00340609-01
• MFCD21332895
• SCHEMBL2978269
• SB44850
• FT-0628147
• Hydroxy(phenyl)acetohydrazide
• 2-hydroxy-2-phenyl-acetohydrazide
• AB01331677-02
• mandelic hydrazide
• DTXSID80947303
• Oprea1_383456
• 2-Hydroxy-2-phenylethanehydrazonic acid
• SY017161
• HMS1539A14
• 2-Hydroxy-2-phenylacetohydrazide #
• CS-0130077
• AN-068/40184273
• AKOS016050373
• Hydroxy(phenyl)acetic acid hydrazide
• MFCD00038133
• AS-61178
• Mandelohydrazide
• FT-0771304
• 2443-66-5
• DA-07753
• STK033310
• ALBB-001061
• 674-144-3

• MDL： MFCD00038133
• Inchi： 1S/C8H10N2O2/c9-10-8(12)7(11)6-4-2-1-3-5-6/h1-5,7,11H,9H2,(H,10,12)
• InChI Key： FWTGUGVETHVGTL-UHFFFAOYSA-N
• SMILES： OC(C(NN)=O)C1C=CC=CC=1
• BRN： 2096197

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Color/Form: White or cream solid
• Density: 1.277
• Melting Point: 134-136°C
• Boiling Point: 420.9°Cat760mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.599
• PSA: 75.35000
• LogP: 0.80110
• Solubility: Soluble

2-Hydroxy-2-phenylacetohydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：OO7450000
• TSCA：T
• Safety Term：S26;S36
• Risk Phrases：R36/37/38